Cas no 5458-76-4 (4-Methylcatechol-O,O-diacetic Acid)

• Product Name: 4-Methylcatechol-O,O-diacetic Acid
• CAS No: 5458-76-4
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 371971
• PubChem ID: 229764
• Update Time: 2025-09-25

4-Methylcatechol-O,O-diacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-[(4-methyl-1,2-phenylene)bis(oxy)]bis- (9CI)
• 2-[2-(carboxymethoxy)-4-methylphenoxy]acetic acid
• 2,2'-[(4-methyl-1,2-phenylene)bis(oxy)]diacetic acid
• 4-METHYLCATECHOL-O,O-DIACETIC ACID
• AKOS024319087
• 2-[2-(carboxymethoxy)-5-methylphenoxy]acetic acid
• NSC23710
• SCHEMBL320418
• NS00044106
• 5458-76-4
• 4-METHYLCATECHOL-O,O-DIACETICACID
• DTXSID80969828
• 2,2'-(4-methyl-1,2-phenylene)bis(oxy)diacetic acid
• FT-0619073
• NSC-23710
• 4-Methylcatechol-O,O-diacetic Acid

• Inchi： 1S/C11H12O6/c1-7-2-3-8(16-5-10(12)13)9(4-7)17-6-11(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： XNWHXCLJBFNQDQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=C(C)C=CC=1OCC(=O)O

Computed Properties

• Exact Mass: 240.06300
• Monoisotopic Mass: 240.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.365
• Melting Point: 176-178°C
• Boiling Point: 450.4°Cat760mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.559
• PSA: 93.06000
• LogP: 0.92180

4-Methylcatechol-O,O-diacetic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36